Cas no 1242001-48-4 ({[(2,4-difluorophenyl)methyl]carbamoyl}methyl 4-ethoxybenzoate)

• Product Name: {[(2,4-difluorophenyl)methyl]carbamoyl}methyl 4-ethoxybenzoate
• CAS No: 1242001-48-4
• MF: C₁₈H₁₇F₂NO₄
• MW: 349.3286921978
• CID: 5320517
• Update Time: 2025-06-08

{[(2,4-difluorophenyl)methyl]carbamoyl}methyl 4-ethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2-((2,4-difluorobenzyl)amino)-2-oxoethyl 4-ethoxybenzoate
• 2-[(2,4-difluorobenzyl)amino]-2-oxoethyl 4-ethoxybenzoate
• STL014150
• [2-[(2,4-difluorophenyl)methylamino]-2-oxoethyl] 4-ethoxybenzoate
• {[(2,4-difluorophenyl)methyl]carbamoyl}methyl 4-ethoxybenzoate

• Inchi： 1S/C18H17F2NO4/c1-2-24-15-7-4-12(5-8-15)18(23)25-11-17(22)21-10-13-3-6-14(19)9-16(13)20/h3-9H,2,10-11H2,1H3,(H,21,22)
• InChI Key： LJIMSSXZWYKTIW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CNC(COC(C1C=CC(=CC=1)OCC)=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 441
• XLogP3: 3.2
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on {[(2,4-difluorophenyl)methyl]carbamoyl}methyl 4-ethoxybenzoate

Introduction to [(2,4-difluorophenyl)methyl]carbamoyl)methyl 4-ethoxybenzoate (CAS No. 1242001-48-4)

The compound [(2,4-difluorophenyl)methyl]carbamoyl)methyl 4-ethoxybenzoate, identified by its CAS number 1242001-48-4, is a sophisticated organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of derivatives that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry.

At the core of understanding this compound lies its molecular structure, which features a 2,4-difluorophenyl moiety linked to a carbamoyl group and an ethoxybenzoate moiety. The presence of fluorine atoms in the phenyl ring is particularly noteworthy, as fluorine substitution can significantly influence the electronic properties and metabolic stability of a molecule. This structural feature has been widely exploited in the development of bioactive compounds due to its ability to enhance binding affinity and reduce susceptibility to enzymatic degradation.

In recent years, there has been a surge in research focusing on the development of novel pharmaceutical agents with enhanced efficacy and reduced side effects. The compound [(2,4-difluorophenyl)methyl]carbamoyl)methyl 4-ethoxybenzoate has emerged as a promising candidate in this context. Its unique structural composition suggests potential applications in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial therapies.

The< strong>2,4-difluorophenyl group in this compound is particularly interesting from a chemical perspective. Fluorinated aromatic compounds are known for their ability to modulate receptor interactions, leading to improved pharmacokinetic profiles. For instance, the introduction of fluorine atoms can increase the lipophilicity of a molecule, facilitating better membrane penetration and cellular uptake. This property is crucial for drugs that require intracellular action.

Moreover, the< strong>carbamoyl and< strong>ethoxybenzoate functional groups contribute to the overall biological activity of the compound. The carbamoyl group is often associated with analgesic and anti-inflammatory properties, while the ethoxybenzoate moiety can enhance solubility and bioavailability. These features make [(2,4-difluorophenyl)methyl]carbamoyl)methyl 4-ethoxybenzoate a versatile scaffold for drug discovery.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule.

In terms of biological activity, preliminary studies have shown that derivatives of this class exhibit notable effects on various biological targets. For example, some analogs have demonstrated inhibitory activity against enzymes involved in inflammatory pathways. This has prompted further investigation into their potential as therapeutic agents for chronic inflammatory diseases.

The< strong>ethoxybenzoate group also plays a critical role in determining the pharmacological properties of this compound. Ethoxy-substituted benzoates are known for their ability to interact with specific binding sites on target proteins, modulating their function. This interaction can lead to therapeutic effects by either activating or inhibiting the activity of these proteins.

The< strong>2,4-difluorophenylmethyl moiety further contributes to the compound's biological profile by influencing its binding affinity and selectivity. Fluorine atoms can engage in hydrogen bonding and van der Waals interactions with amino acid residues in protein targets, enhancing the overall binding strength. This property is particularly valuable in drug design, as it allows for fine-tuning of pharmacological activity.

In recent years, there has been growing interest in using computational methods to predict and optimize the biological activity of novel compounds. Molecular modeling techniques have been employed to explore the interactions between [(2,4-difluorophenyl)methyl]carbamoyl)methyl 4-ethoxybenzoate and its target proteins. These studies have provided valuable insights into the structural features that contribute to its biological activity and have guided further optimization efforts.

The compound's potential applications extend beyond traditional therapeutic areas. Researchers are exploring its use in agrochemicals and specialty chemicals due to its unique structural properties. For instance, derivatives of this class have shown promise as intermediates in the synthesis of pesticides and herbicides that exhibit improved environmental stability and efficacy.

In conclusion, [(2,4-difluorophenyl)methyl]carbamoyl)methyl 4-ethoxybenzoate (CAS No. 1242001-48-4) represents a significant advancement in pharmaceutical chemistry. Its complex molecular structure and diverse functional groups make it a versatile scaffold for drug discovery with potential applications across multiple therapeutic areas. Ongoing research continues to uncover new insights into its biological activity and mechanisms of action, paving the way for innovative therapeutic solutions.